Cas no 2034501-20-5 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034501-20-5
• MF: C₁₄H₁₅N₅O₅S
• MW: 365.364401102066
• CID: 5807058
• PubChem ID: 122163008
• Update Time: 2025-10-28

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• F6574-0313
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• 2034501-20-5
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide
• AKOS032469821

• Inchi： 1S/C14H15N5O5S/c1-25(22,23)19-6-5-18(14(19)21)13(20)17-8-11-12(16-4-3-15-11)10-2-7-24-9-10/h2-4,7,9H,5-6,8H2,1H3,(H,17,20)
• InChI Key： CJNVBVSDWDGWFQ-UHFFFAOYSA-N
• SMILES： S(C)(N1C(N(C(NCC2C(C3=COC=C3)=NC=CN=2)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 365.07938977g/mol
• Monoisotopic Mass: 365.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 134Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034501-20-5)

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide, identified by its CAS number 2034501-20-5, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a furan ring, a pyrazine core, and a methanesulfonyl group, making it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its unique imidazolidine-1-carboxamide backbone, which is known for its bioactivity and versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and sustainable agrochemicals. The CAS 2034501-20-5 compound aligns with these trends, as its furan-pyrazine hybrid structure offers potential interactions with biological targets. For instance, furan derivatives are frequently explored for their anti-inflammatory and antimicrobial properties, while pyrazine motifs are prevalent in kinase inhibitors and central nervous system (CNS) therapeutics. This dual functionality positions the compound as a promising candidate for further investigation.

From a synthetic perspective, the methanesulfonyl group in N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide enhances its reactivity, facilitating derivatization for structure-activity relationship (SAR) studies. This feature is critical for optimizing drug-like properties, such as solubility and metabolic stability. Additionally, the 2-oxoimidazolidine moiety is a known pharmacophore in enzyme inhibition, particularly for proteases and dehydrogenases, which are hot targets in oncology and infectious disease research.

The growing interest in green chemistry has also spotlighted compounds like CAS 2034501-20-5, as researchers seek eco-friendly synthetic routes. Its furan component, derived from renewable biomass, aligns with the push for sustainable pharmaceuticals. Moreover, the compound’s modular design allows for scalable production, addressing a key challenge in industrial applications. These attributes make it a compelling case study for process chemistry innovations.

In the context of computational drug design, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide has been modeled for molecular docking simulations. Early predictions suggest affinity for protein-protein interaction sites, a frontier in precision medicine. Such insights are invaluable for reducing drug development timelines, a priority for biotech firms navigating competitive markets.

To conclude, CAS 2034501-20-5 exemplifies the convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from small-molecule drugs to agrochemical leads—underscore its relevance in contemporary research. As the scientific community prioritizes innovation efficiency and sustainability, this compound is poised to remain a focal point in interdisciplinary studies.